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Compound of Interest |

Compound Name: Diethyl trans-crotyl phosphonate
CAS No.: 682-34-8
Cat. No.: B1600402
Get Quote
. J

Diethyl trans-crotyl phosphonate (CAS No. 682-34-8) is an organophosphorus compound
utilized in synthetic organic chemistry.[1][2] Its structure, featuring a reactive phosphonate
functional group and an olefinic component, makes it a valuable reactant for various carbon-
carbon bond-forming reactions, including the Pauson-Khand reaction and the synthesis of
retinoid building blocks.[1] As with any reactive chemical intermediate, a thorough
understanding of its hazard profile and the implementation of rigorous safety protocols are
paramount for researchers and drug development professionals. This guide provides a
comprehensive overview of the safety data for diethyl trans-crotyl phosphonate, grounded in
established regulatory classifications and field-proven laboratory practices.

Chemical Identification and Physicochemical
Properties

Correct identification is the foundational step in chemical safety. The properties of a substance
dictate its behavior under various conditions and inform the necessary handling and storage
protocols.
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Synonyms: Diethyl 2-butenylphosphonate, Diethyl but-2-en-1-ylphosphonate[1][3] Molecular
Formula: CsH1703P[3] Molecular Weight: 192.19 g/mol [3]

The following table summarizes key physicochemical data, which is critical for assessing its
potential for environmental dispersion and for designing appropriate experimental and storage

conditions.
Property Value Source
CAS Number 682-34-8 [1]
MDL Number MFCD05865177 [1]
Physical State Liquid [1]
Density 1.014 g/mL at 25 °C [1]
Refractive Index n20/D 1.4400 [1]
Storage Class 10 - Combustible liquids [1]
Recommended Storage Sealed in dry, 2-8°C [3]

Hazard Identification and GHS Classification

Diethyl trans-crotyl phosphonate is classified as hazardous under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS). The primary hazards are related to
its irritant properties. Understanding these classifications is not merely a regulatory formality; it
is the basis for risk assessment and the selection of appropriate personal protective equipment
(PPE).
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GHS Hazard GHS .
o Hazard Code . Signal Word
Classification Statement Pictogram
o . GHSO07
Skin Irritation, Causes skin _ ,
H315 S (Exclamation Warning
Category 2 irritation
Mark)
Serious Eye ) GHSO07
o Causes serious ] )
[rritation, H319 L (Exclamation Warning
eye irritation
Category 2 Mark)

Specific target

organ toxicity —

] May cause GHSO07
single exposure, ] ] )
H335 respiratory (Exclamation Warning
Category 3 o
] irritation Mark)
(Respiratory
system)

Source:[1][2][4]

The GHSO07 pictogram and "Warning" signal word immediately communicate that while the
substance is not acutely fatal, it can cause significant irritation and discomfort upon exposure.
[1][3] The causality behind this is the chemical's ability to interact with and disrupt the epithelial
tissues of the skin, eyes, and respiratory tract.

Safe Handling and Exposure Control Protocol

A self-validating safety protocol relies on a multi-layered approach, combining engineering
controls, administrative procedures, and personal protective equipment. The following workflow
Is designed to minimize exposure risk during routine laboratory use.

Experimental Workflow for Safe Handling
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Caption: Standard Laboratory Handling Workflow.
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Step-by-Step Methodology

o Engineering Controls: All manipulations of diethyl trans-crotyl phosphonate must be
conducted within a certified chemical fume hood.[5][6] This is the primary barrier to prevent
inhalation of vapors, which may cause respiratory irritation.[1][2]

o Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield conforming to
EN166 (EU) or NIOSH (US) standards.[5][6] This is nhon-negotiable due to the H319
"Causes serious eye irritation" classification.[1]

o Skin Protection: Wear a flame-retardant lab coat and chemically resistant gloves (e.qg.,
nitrile).[5] Always inspect gloves for tears or punctures before use. Contaminated clothing
should be removed and washed before reuse.[7]

o Respiratory Protection: Under normal fume hood use, respiratory protection is not
required. However, if exposure limits are exceeded or in the event of a large spill outside
of containment, a full-face respirator with an appropriate filter (e.g., type ABEK (EN14387))
should be used.[1]

o Hygiene Measures: Avoid all personal contact.[8] Do not eat, drink, or smoke in the
laboratory.[8][9] Wash hands thoroughly with soap and water after handling the chemical and
before leaving the work area.[6]

o Storage: Store the container tightly sealed in a dry, cool, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.[3][5][10] The recommended storage
temperature is between 2-8°C to ensure chemical stability.[3]

Emergency Procedures: First Aid and Spill
Response

Preparedness is key to mitigating the consequences of accidental exposure or release. All
personnel must be familiar with the location of emergency equipment (safety showers,
eyewash stations) and these procedures.
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Emergency Response Flowchart

Caption: First Aid Response Logic by Exposure Route.

First-Aid Measures

« If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[5][7] If
the individual feels unwell, seek medical attention.[6]

« If on Skin: Immediately wash the affected area with plenty of soap and water.[5][6] If skin
irritation develops or persists, get medical advice.[7] Contaminated clothing must be
removed and laundered before reuse.[7]

 If in Eyes: This is a critical exposure route. Immediately rinse the eyes cautiously with water
for at least 15 minutes, holding the eyelids apart to ensure complete irrigation.[6][7][9] If
contact lenses are present, remove them if it is safe to do so and continue rinsing.[5][6] Seek
immediate medical attention.[9]

 If Swallowed: Rinse the mouth with water. Do not induce vomiting. Seek medical advice if
you feel unwell.[6][9]

Accidental Release Measures

» Personal Precautions: Evacuate the area. Ensure adequate ventilation. Avoid breathing
vapors.[5] Remove all sources of ignition.[11]

o Containment and Cleaning: For minor spills, absorb the material with an inert, non-
combustible absorbent material (e.g., sand, vermiculite, or universal binder).[7][11] Collect
the residue and place it in a suitable, labeled container for disposal.[5]

e Environmental Precautions: Prevent the spillage from entering drains or waterways.[7]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[5]

o Specific Hazards: In case of fire, hazardous decomposition products may be formed,
including carbon oxides and oxides of phosphorus.[6][10]
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Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[5][6]

Stability, Reactivity, and Disposal

Reactivity: The compound is stable under recommended storage conditions.[10]
Conditions to Avoid: Avoid exposure to heat, flames, and sparks.[12]
Incompatible Materials: Keep away from strong oxidizing agents.[10][12]

Disposal Considerations: All chemical waste must be handled in accordance with local, state,
and federal regulations.[8] Dispose of the contents and container at an approved waste
disposal plant.[5][6] Do not discharge into sewers or waterways.[8]

Toxicological and Ecological Information

Toxicological Information: The primary health effects are irritation to the skin, eyes, and
respiratory system upon direct contact.[1][2][4] There is no specific quantitative data (e.qg.,
LD50, LC50) for diethyl trans-crotyl phosphonate available in the cited sources.
Therefore, all contact should be minimized as a precautionary measure.

Ecological Information: No specific data on the ecotoxicity, persistence, or bioaccumulation
potential of this compound is available in the provided search results.[5] As a standard
practice for chemicals with unknown environmental impact, release into the environment
must be avoided.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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